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Compound of Interest

Compound Name: 1-Fluoroprop-1-ene

CAS No.: 406-33-7

Cat. No.: B11720285

Get Quote

Part 1: Executive Summary & Strategic Value
1-Fluoroprop-1-ene (CAS: 406-33-7) is a high-value fluorinated building block, primarily

utilized as a monofluoroalkene bioisostere for amide bonds in peptide mimetics. Unlike its

isomer 3-fluoroprop-1-ene (allyl fluoride) or 2-fluoropropene, the 1-fluoro isomer offers a unique

electronic profile where the fluorine atom is directly conjugated to the double bond, significantly

altering the electrophilicity and metabolic stability of the resulting scaffold.

Core Applications
Medicinal Chemistry: Acts as a non-hydrolyzable peptide bond isostere (

mimics

).

Polymer Science: Comonomer for specialized fluoropolymers with enhanced thermal

stability.

Synthetic Intermediate: Precursor for lithiated vinyl species in stereoselective cross-coupling.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b11720285#bc-rfq
https://www.benchchem.com/product/b11720285/docs?utm_src=pdf-body#1-fluoroprop-1-ene-synthesis-characterization-and-application-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11720285?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 2: Strategic Synthesis Protocols
The synthesis of 1-fluoroprop-1-ene is dominated by two primary strategies:

Dehydrohalogenation (for scale) and Isomerization (for atom economy).

Method A: Base-Mediated Dehydrofluorination
(Scalable)
This is the preferred route for generating gram-to-kilogram quantities. It relies on the elimination

of HF from 1,1-difluoropropane (HFC-272fb).

Precursor: 1,1-Difluoropropane (

)

Reagents: Potassium Hydroxide (KOH) or Potassium tert-butoxide (KOtBu).

Solvent: Methanol or tert-Butanol (anhydrous).

Protocol:

Setup: A pressure reactor or a sealed tube is required due to the volatility of the product (BP

-8°C to 0°C).

Reaction: Charge the vessel with 1,1-difluoropropane (1.0 equiv) and pulverized KOH (2.5

equiv) in methanol.

Conditions: Heat to 60–80°C for 4–6 hours.

Workup: The product is a gas at room temperature. Collect via distillation into a cold trap

(-78°C, dry ice/acetone) connected to the reactor vent.

Purification: Fractional distillation at low temperature to separate the E and Z isomers if

necessary.
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Mechanistic Insight: The reaction proceeds via an E2 elimination mechanism. The acidity of the

-protons is enhanced by the gem-difluoro group, facilitating removal by the base.

Method B: Catalytic Isomerization of Allyl Fluoride
This method transforms readily available 3-fluoroprop-1-ene (allyl fluoride) into the

thermodynamically more stable 1-fluoroprop-1-ene.

Precursor: 3-Fluoroprop-1-ene (

)

Catalyst: Ruthenium hydride complexes (e.g.,

) or solid base catalysts (MgO).

Thermodynamics: The internal alkene (1-fluoro) is favored over the terminal alkene (3-fluoro)

by

4 kcal/mol.
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(Thermodynamic)

Hydride Shift
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Caption: Ruthenium-catalyzed isomerization shifts the double bond to the internal position,

driven by thermodynamic stability.

Part 3: Characterization & Analytics
Accurate identification of the E (trans) and Z (cis) isomers is critical, as they exhibit distinct

biological activities.
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Physical Properties
Property Value Notes

Molecular Formula

Molecular Weight 60.07 g/mol

Boiling Point -8°C to -2°C
Gas at STP; requires cold

storage.

Appearance Colorless Gas Liquefies under pressure.

Solubility

Soluble in

,

Reacts with protic solvents

over time.

NMR Fingerprinting ( F and H)
The isomers are distinguished by their vicinal proton-fluorine coupling constants (

) and proton-proton coupling constants (

).

Nuclear Magnetic Resonance Data (

):

Z-Isomer (cis-1-fluoropropene):

F NMR:

ppm.[1]

Coupling Constants:

(cis): ~20 Hz (Diagnostic)

(vicinal): ~10 Hz

(geminal): ~80 Hz
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E-Isomer (trans-1-fluoropropene):

F NMR:

ppm.

Coupling Constants:

(trans): ~40–50 Hz (Diagnostic - Larger coupling)

(vicinal): ~16 Hz

(geminal): ~80 Hz

Analytic Rule: The trans isomer always displays a significantly larger

coupling constant compared to the cis isomer.

Part 4: Handling & Safety Protocols
Hazard Class: Flammable Gas (Category 1).

Cold Trapping: Always condense the product into a receiver cooled to -78°C (Dry

Ice/Acetone). Do not seal the vessel unless it is rated for high pressure (>10 bar).

Inert Atmosphere: Store under Argon or Nitrogen. Oxygen can induce radical polymerization

or degradation.

Ventilation: Perform all synthesis and transfer operations in a high-flow fume hood.

PPE: Thermal gloves (for cold handling) and face shield are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b11720285?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11720285?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

